Cas no 150932-30-2 (4-(2-hydroxyethyl)piperazine-1-carbonitrile)
4-(2-hydroxyethyl)piperazine-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarbonitrile,4-(2-hydroxyethyl)-
- 4-(2-HYDROXYETHYL)-1-PIPERAZINECARBONITRILE
- 4-(2-hydroxyethyl)piperazine-1-carbonitrile
- 1-Piperazinecarbonitrile,4-(2-hydroxyethyl)-(9CI)
- DTXSID70438472
- 150932-30-2
- EN300-1268718
- SCHEMBL10625140
-
- Inchi: 1S/C7H13N3O/c8-7-10-3-1-9(2-4-10)5-6-11/h11H,1-6H2
- InChI Key: MHRSBMTWXUWUQO-UHFFFAOYSA-N
- SMILES: OCCN1CCN(C#N)CC1
Computed Properties
- Exact Mass: 155.105862047g/mol
- Monoisotopic Mass: 155.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 50.5Ų
4-(2-hydroxyethyl)piperazine-1-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1268718-1.0g |
4-(2-hydroxyethyl)piperazine-1-carbonitrile |
150932-30-2 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1268718-50mg |
4-(2-hydroxyethyl)piperazine-1-carbonitrile |
150932-30-2 | 50mg |
$528.0 | 2023-10-02 | ||
| Enamine | EN300-1268718-100mg |
4-(2-hydroxyethyl)piperazine-1-carbonitrile |
150932-30-2 | 100mg |
$553.0 | 2023-10-02 | ||
| Enamine | EN300-1268718-250mg |
4-(2-hydroxyethyl)piperazine-1-carbonitrile |
150932-30-2 | 250mg |
$579.0 | 2023-10-02 | ||
| Enamine | EN300-1268718-500mg |
4-(2-hydroxyethyl)piperazine-1-carbonitrile |
150932-30-2 | 500mg |
$603.0 | 2023-10-02 | ||
| Enamine | EN300-1268718-1000mg |
4-(2-hydroxyethyl)piperazine-1-carbonitrile |
150932-30-2 | 1000mg |
$628.0 | 2023-10-02 | ||
| Enamine | EN300-1268718-2500mg |
4-(2-hydroxyethyl)piperazine-1-carbonitrile |
150932-30-2 | 2500mg |
$1230.0 | 2023-10-02 | ||
| Enamine | EN300-1268718-5000mg |
4-(2-hydroxyethyl)piperazine-1-carbonitrile |
150932-30-2 | 5000mg |
$1821.0 | 2023-10-02 | ||
| Enamine | EN300-1268718-10000mg |
4-(2-hydroxyethyl)piperazine-1-carbonitrile |
150932-30-2 | 10000mg |
$2701.0 | 2023-10-02 |
4-(2-hydroxyethyl)piperazine-1-carbonitrile Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on 4-(2-hydroxyethyl)piperazine-1-carbonitrile
Introduction to 4-(2-hydroxyethyl)piperazine-1-carbonitrile (CAS No. 150932-30-2)
4-(2-hydroxyethyl)piperazine-1-carbonitrile, a compound with the chemical formula C₇H₁₁N₃O, is a significant intermediate in the field of pharmaceutical chemistry. This compound, identified by its CAS number 150932-30-2, has garnered attention due to its versatile applications in the synthesis of various bioactive molecules. The unique structural features of this compound, particularly the presence of a piperazine ring and a nitrile group, make it a valuable building block for the development of novel therapeutic agents.
The piperazine moiety is a six-membered aromatic heterocycle containing two nitrogen atoms, which is known for its ability to enhance the solubility and bioavailability of pharmaceutical compounds. This feature is particularly advantageous in drug design, as it allows for better interaction with biological targets. Additionally, the nitrile group (-CN) provides a site for further functionalization, enabling chemists to tailor the properties of the compound for specific applications.
In recent years, 4-(2-hydroxyethyl)piperazine-1-carbonitrile has been extensively studied for its potential in the development of antiviral and anti-inflammatory drugs. The compound's ability to modulate enzyme activity and interact with biological receptors has made it a focal point in medicinal chemistry research. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes involved in viral replication, making them promising candidates for antiviral therapies.
Moreover, the hydroxyethyl side chain attached to the piperazine ring introduces hydrophilicity to the molecule, which can improve its pharmacokinetic properties. This characteristic is particularly important in drug development, as it can enhance drug absorption and reduce toxicity. Researchers have leveraged this property to design novel drug candidates that exhibit improved solubility and reduced side effects.
Recent advancements in computational chemistry have further highlighted the significance of 4-(2-hydroxyethyl)piperazine-1-carbonitrile in drug discovery. Molecular modeling studies have demonstrated that this compound can effectively interact with various biological targets, including proteins and enzymes involved in disease pathways. These studies have provided valuable insights into the structural requirements for effective drug design and have guided the synthesis of more potent and selective therapeutic agents.
The compound's role in peptidomimetics is another area of interest. Peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor stability and immunogenicity. 4-(2-hydroxyethyl)piperazine-1-carbonitrile serves as a key intermediate in the synthesis of peptidomimetic analogs, which have shown promise in treating various diseases, including cancer and infectious disorders.
In conclusion, 4-(2-hydroxyethyl)piperazine-1-carbonitrile (CAS No. 150932-30-2) is a multifaceted compound with significant applications in pharmaceutical chemistry. Its unique structural features make it an invaluable tool for the development of novel therapeutic agents. The ongoing research into its applications in antiviral, anti-inflammatory, and peptidomimetic drugs underscores its importance in modern drug discovery and development.
150932-30-2 (4-(2-hydroxyethyl)piperazine-1-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)